4-Morpholineethanesulfonic acid
Overview
Description
4-Morpholineethanesulfonic acid is a zwitterionic organic compound widely used as a buffering agent in biological and biochemical research. It has a molecular weight of 195.2 g/mol and the chemical formula C₆H₁₃NO₄S . This compound is known for its stability and minimal interaction with metal ions, making it an ideal choice for various applications.
Scientific Research Applications
4-Morpholineethanesulfonic acid is extensively used in scientific research due to its buffering capacity in the physiological pH range. It is commonly used in cell culture media, protein purification, and enzyme assays . In molecular biology, it is utilized in DNA and RNA extraction, PCR, and gel electrophoresis . Additionally, it plays a crucial role in maintaining the stability of biological samples and reagents during experiments .
Preparation Methods
4-Morpholineethanesulfonic acid can be synthesized through several methods. One common synthetic route involves the reaction of morpholine with ethylene oxide, followed by sulfonation with sulfur trioxide or chlorosulfonic acid . The reaction conditions typically involve controlled temperatures and the use of appropriate solvents to ensure high yield and purity. Industrial production methods often involve large-scale reactors and continuous processing to meet the demand for this compound in research and industrial applications .
Chemical Reactions Analysis
4-Morpholineethanesulfonic acid undergoes various chemical reactions, including oxidation, reduction, and substitution. It is known to react with strong oxidizing agents, leading to the formation of sulfonic acid derivatives . Common reagents used in these reactions include hydrogen peroxide, potassium permanganate, and sodium hypochlorite. The major products formed from these reactions depend on the specific conditions and reagents used .
Mechanism of Action
The buffering action of 4-Morpholineethanesulfonic acid is attributed to its ability to donate and accept protons, thereby maintaining a stable pH environment . It interacts with hydrogen ions in solution, preventing significant changes in pH. This compound is particularly effective in the pH range of 5.5 to 6.7, making it suitable for various biological applications .
Comparison with Similar Compounds
4-Morpholineethanesulfonic acid is often compared with other buffering agents such as 3-(N-Morpholino)propanesulfonic acid and 4-(2-Hydroxyethyl)piperazine-1-ethanesulfonic acid . While all these compounds serve as buffers, this compound is unique due to its minimal interaction with metal ions and its stability across a wide range of temperatures . This makes it a preferred choice in experiments where metal ion interference needs to be minimized .
Properties
IUPAC Name |
2-morpholin-4-ylethanesulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO4S/c8-12(9,10)6-3-7-1-4-11-5-2-7/h1-6H2,(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXGZJKUKBWWHRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
71119-23-8 (hydrochloride salt) |
Source
|
| Record name | 2-(N-Morpholino)ethanesulfonic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004432319 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID4063454 |
Source
|
| Record name | 4-Morpholineethanesulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4063454 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Colorless solid; [Merck Index] White powder; [Aldrich MSDS] |
Source
|
| Record name | 4-Morpholineethanesulfonic acid | |
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| Record name | 2-(N-Morpholino)ethanesulfonic acid | |
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CAS No. |
4432-31-9, 145224-94-8, 1266615-59-1 |
Source
|
| Record name | 4-Morpholineethanesulfonic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4432-31-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | 2-(N-Morpholino)ethanesulfonic acid | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004432319 | |
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| Record name | 2-(N-morpholino)ethanesulfonic acid | |
| Source | DrugBank | |
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| Record name | 4-Morpholineethanesulfonic acid | |
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| Record name | 4-Morpholineethanesulfonic acid | |
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| Record name | 4-Morpholineethanesulfonic acid | |
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| Record name | 2-morpholinoethanesulphonic acid | |
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| Record name | 2-Morpholinoethanesulphonic acid | |
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| Record name | 2-(N-Morpholino)ethanesulfonic acid hydrate | |
| Source | European Chemicals Agency (ECHA) | |
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| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-(N-MORPHOLINO)ETHANESULFONIC ACID | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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